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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of epidemiological models used for the validation

and prediction of visceral leishmaniasis (VL) in Teresina, Brazil. The city has historically been a

major urban center for VL in the country, making it a critical location for studying and modeling

the disease's dynamics. This document summarizes quantitative data from various modeling

approaches, details the experimental protocols for model validation, and visualizes key

methodological workflows.

Data Presentation: A Comparative Analysis of Model
Performance
The following table summarizes the performance of different epidemiological models that have

been validated for visceral leishmaniasis in Teresina and other relevant areas in Brazil. Due to

the limited number of studies directly comparing a wide range of models specifically in

Teresina with standardized metrics, this table includes findings from broader studies on VL in

Brazil that are relevant to the methodologies applied in the region.
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Model Type
Study
Focus

Location
Performanc
e Metric

Result Reference

Prognostic

Model

Predicting

death from

VL

Teresina,

Brazil
Sensitivity 85.7%

Werneck et

al. (2003)

Specificity 92.5%

Machine

Learning:

Risk

Classification

Classifying

outbreak risk

113 Brazilian

Municipalities

(including

Teresina)

Area Under

the Curve

(AUC)

> 0.80 in 86%

of

municipalities

Werneck et

al. (2025, in

press)

Machine

Learning:

Outbreak

Prediction

Predicting VL

outbreaks

Teresina,

Fortaleza,

and São Luís,

Brazil

Root Mean

Squared

Error (RMSE)

Specific

RMSE values

not provided

in the

abstract

Lazar et al.

(2024)

Logistic

Regression

Clinical

Diagnosis of

VL

Brazil Sensitivity
90.1% -

99.0%
Luz et al.

Specificity
53.0% -

97.2%

Classification

and

Regression

Trees (CART)

Clinical

Diagnosis of

VL

Brazil Sensitivity
90.1% -

97.2%
Luz et al.

Specificity
68.4% -

97.4%

Experimental Protocols
This section details the methodologies employed in the cited studies for the development and

validation of epidemiological models for visceral leishmaniasis.
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Prognostic Model for VL-Associated Death in Teresina
(Werneck et al., 2003)

Objective: To develop a prognostic model to identify factors associated with death from

visceral leishmaniasis.

Study Design: A case-control study was conducted in Teresina.

Cases: Patients who died during treatment for VL.

Controls: A random sample of patients who were alive at the end of the treatment.

Data Collection: Clinical and laboratory data were collected from patient records.

Model Development: A prognostic scoring system was developed based on clinical signs and

symptoms identified as being significantly associated with death.

Validation: The model's performance was assessed by calculating its sensitivity and

specificity in discriminating between patients who died and those who survived.

Machine Learning Models for Outbreak Prediction and
Risk Classification (Lazar et al., 2024; Werneck et al.,
2025)

Objective: To predict visceral leishmaniasis outbreaks and classify outbreak risk using

machine learning algorithms.

Data Sources:

Monthly confirmed VL cases from the Brazilian Ministry of Health's Information System for

Notifiable Diseases (SINAN).

Meteorological data.

Land-use and sociodemographic variables.

Modeling Approaches:
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Lazar et al. (2024): Employed Simple Feedforward Neural Networks, Deep Feedforward

Neural Networks, Long Short-Term Memory (LSTM) recurrent neural networks, and

Support Vector Regression.

Werneck et al. (2025): Utilized a sliding window approach to capture short- and long-term

trends.

Model Validation:

Lazar et al. (2024): The primary metric for model evaluation was the Root Mean Squared

Error (RMSE).

Werneck et al. (2025): Predictive performance was evaluated by calculating the Area

Under the Curve (AUC) for risk classification models.

Predictive Models for Clinical Diagnosis of VL in Brazil
(Luz et al.)

Objective: To develop predictive models to aid in the clinical diagnosis of visceral

leishmaniasis.

Study Population: Patients with clinical suspicion of VL.

Data Collection:

Clinical signs and symptoms.

Laboratory examination results.

Results from five different serological tests.

Model Development:

Logistic Regression: A multivariate logistic regression model was built to identify variables

significantly associated with a VL diagnosis.

Classification and Regression Trees (CART): A decision tree model was generated to

create a classification framework.
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Validation: The predictive performance of both models was evaluated using sensitivity and

specificity.

Mandatory Visualization
The following diagrams illustrate the workflows and logical relationships described in the

experimental protocols.
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Model Development

Model Validation & Comparison

Output & Application

Data Sources
- SINAN (VL Cases)

- Census Data
- Satellite Imagery
- Canine Surveys

Data Preprocessing
- Georeferencing
- Data Cleaning

- Variable Selection

Spatial Models
- Kernel Ratios

- Bayesian Estimators
- LISA

Input Data

Statistical Models
- Multilevel Models

- Logistic Regression

Input Data

Machine Learning Models
- Neural Networks

- SVM, LSTM

Input Data

Performance Metrics
- Sensitivity
- Specificity
- Accuracy

- AUC, RMSE

Model Comparison
- AIC

- Deviance

Risk Maps

Optimal Model Selection

Outbreak Predictions

Optimal Model Selection
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General workflow for epidemiological modeling of visceral leishmaniasis.
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Level 2: Districts

- Canine Infection Prevalence
- Environmental Factors (NDVI)

Level 1: Census Tracts

- VL Incidence Rates
- Socioeconomic Status

- Urbanization Index

Influences

Click to download full resolution via product page

Hierarchical structure of a multilevel model for VL in Teresina.

To cite this document: BenchChem. [Comparative Guide to Epidemiological Models for
Visceral Leishmaniasis in Teresina]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222245#validation-of-epidemiological-models-for-
visceral-leishmaniasis-in-teresina]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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